N-(3-Aminophenyl)-4-(2-ethoxyethoxy)benzamide

• IUPAC Name: N-(3-aminophenyl)-4-(2-ethoxyethoxy)benzamide
• InChI: InChI=1S/C17H20N2O3/c1-2-21-10-11-22-16-8-6-13(7-9-16)17(20)19-15-5-3-4-14(18)12-15/h3-9,12H,2,10-11,18H2,1H3,(H,19,20)
• InChI Key: JWIUKNGNPMMJKG-UHFFFAOYSA-N
• Canonical SMILES: CCOCCOC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)N
• Molecular Formula: C17H20N2O3
• Molecular Weight: 300.35 g/mol
• CAS No.: 1020054-39-0

Description

N-(3-Aminophenyl)-4-(2-ethoxyethoxy)benzamide, also known as AEB, is an organic compound with a wide range of applications in scientific research. AEB is a small molecule that is composed of nitrogen, oxygen, and carbon atoms, and it can exist in either a crystalline or amorphous form. It has a variety of properties that make it an ideal compound for scientific research, such as its low toxicity, high solubility in aqueous solutions, and its ability to easily cross biological membranes. AEB is used in a variety of research applications, including biochemical and physiological studies, drug discovery, and cell culture studies.

Mechanism of Action

The mechanism of action of N-(3-Aminophenyl)-4-(2-ethoxyethoxy)benzamide is not fully understood. However, it is believed that this compound binds to certain proteins and inhibits their activity. In particular, this compound has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase. In addition, this compound has been shown to interact with certain receptors, such as the serotonin receptors.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been shown to have a variety of effects, including the inhibition of certain enzymes, the inhibition of cell growth, and the inhibition of certain receptors. In addition, this compound has been shown to have anti-inflammatory and analgesic effects, as well as anti-tumor effects.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3-Aminophenyl)-4-(2-ethoxyethoxy)benzamide in laboratory experiments include its low toxicity, its high solubility in aqueous solutions, and its ability to easily cross biological membranes. In addition, this compound is relatively inexpensive and easy to synthesize. The main limitation of using this compound in laboratory experiments is that its mechanism of action is not fully understood.

Future Directions

There are a variety of future directions for research on N-(3-Aminophenyl)-4-(2-ethoxyethoxy)benzamide. One possible direction is to further investigate the mechanism of action of this compound and to identify new targets for its activity. Another possible direction is to study the effects of this compound on different types of cells and tissues, such as cancer cells or immune cells. In addition, researchers could investigate the potential therapeutic effects of this compound, as well as its potential toxicity. Finally, researchers could explore ways to improve the synthesis of this compound, such as by using alternative methods or by synthesizing more stable forms of the compound.

Scientific Research Applications

N-(3-Aminophenyl)-4-(2-ethoxyethoxy)benzamide has a wide range of applications in scientific research. It is commonly used in biochemical and physiological studies, as it has a low toxicity and is able to easily cross biological membranes. This compound is also used in drug discovery, as it has the ability to bind to certain proteins and inhibit their activity. In addition, this compound is used in cell culture studies, as it has been shown to be an effective inhibitor of cell growth.